molecular formula C13H15NO B8533562 2-dimethylaminomethylene-3,4-dihydro-2H-naphthalen-1-one CAS No. 34773-02-9

2-dimethylaminomethylene-3,4-dihydro-2H-naphthalen-1-one

Cat. No.: B8533562
CAS No.: 34773-02-9
M. Wt: 201.26 g/mol
InChI Key: VRBKJBQDZLEAEM-UHFFFAOYSA-N
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Description

2-dimethylaminomethylene-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C13H15NO and its molecular weight is 201.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

34773-02-9

Molecular Formula

C13H15NO

Molecular Weight

201.26 g/mol

IUPAC Name

2-(dimethylaminomethylidene)-3,4-dihydronaphthalen-1-one

InChI

InChI=1S/C13H15NO/c1-14(2)9-11-8-7-10-5-3-4-6-12(10)13(11)15/h3-6,9H,7-8H2,1-2H3

InChI Key

VRBKJBQDZLEAEM-UHFFFAOYSA-N

Canonical SMILES

CN(C)C=C1CCC2=CC=CC=C2C1=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 3,4-dihydro-2H-naphthalen-1-one in MeCN and 20 eq. of DMF-DMA were stirred at 90° C. overnight. Thin layer chromatography indicated there is almost no desired product, hence 1.2 equivalents of Bredereck's reagent was added, and the reaction mixture stirred at 80° C. overnight. The solvent was removed under reduced pressure and the crude material was used for the next step with no further purification.
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Synthesis routes and methods II

Procedure details

The 3,4-dihydro-2-(dimethylaminomethylene)-1(2H)-naphthalenone starting material was prepared by heating a mixture of α-tetralone (5.85 g, 40 mmol) and N,N-dimethylformamide dimethyl acetal (32 ml, 240 mmol) at 110° for 3 h. The reaction was allowed to cool to room temperature and excess reagent removed in vacuo to give a thick oil. This crude material was subjected to column chromatography (silica, 5% methanol in CH2Cl2) to afford the desired product as a thick orange oil (3.50 g). δH (CDCl3) 8.02 (1H, dd, J 7.7, 1.5 Hz), 7.72 (1H, s), 7.36 (1H, td, J 7.3, 1.6 Hz), 7.28 (1H, td, J 7.6, 1.5 Hz), 7.15 (1H, dm, J 7.3 Hz), 3.12 (6H, s) and 2.98-2.80 (4H, m). MS (ES+) 202 (MH+, 90%),175 (MH+ --HCN, 100%).
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